![molecular formula C23H20N2O5S B6134985 N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide](/img/structure/B6134985.png)
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide
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Overview
Description
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide, also known as BTA-EG6, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide binds to the colchicine binding site of tubulin, a protein that forms microtubules, and inhibits microtubule polymerization. This leads to the disruption of the microtubule network, which is essential for cell division and proliferation. This compound also induces apoptosis by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a potent antiproliferative effect on cancer cells. It also induces apoptosis in cancer cells, while having minimal effects on normal cells. This compound has been shown to decrease tumor growth in animal models, indicating its potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide has several advantages for lab experiments. It is a small molecule inhibitor, making it easy to synthesize and modify. It has a high binding affinity for tubulin, making it a potent inhibitor of microtubule polymerization. However, this compound has limitations as well. It has poor solubility in aqueous solutions, which can limit its use in some experiments. Additionally, it has not been extensively studied in vivo, which limits its potential applications.
Future Directions
There are several future directions for research on N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide. One potential direction is to study its efficacy in combination with other anticancer agents. Another direction is to study its effects on cancer stem cells, which are a subpopulation of cancer cells that are resistant to chemotherapy and radiation therapy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy. Finally, more research is needed to determine the safety and toxicity of this compound in vivo.
Synthesis Methods
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 2-chloro-3-nitrophenyl acrylate, followed by reduction and coupling with 3,4,5-trimethoxybenzoyl chloride. The final product is obtained through purification and recrystallization.
Scientific Research Applications
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and prostate cancer. This compound achieves this by targeting the microtubule network, which is essential for cell division and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O5S/c1-28-18-10-13(11-19(29-2)21(18)30-3)22(27)24-14-8-9-15(17(26)12-14)23-25-16-6-4-5-7-20(16)31-23/h4-12,26H,1-3H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHGMCIDOEAJYKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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